Cas no 1806808-72-9 (4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806808-72-9
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4854942
• Update Time: 2025-05-20

4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-1-3-2-13-6(7(10)11)4(9)5(3)12/h2,7H,1H2,(H2,12,13)
• InChI Key： LBWMBWIHYJJFSE-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine

Comprehensive Overview of 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806808-72-9)

4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806808-72-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyridine derivative is characterized by its unique molecular structure, which includes multiple functional groups such as amino, chloromethyl, and difluoromethyl substituents. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 1806808-72-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its structural complexity and functional diversity align with current trends in precision chemistry, where tailored molecular designs are increasingly sought after for targeted applications. Recent advancements in fluorine chemistry have further highlighted the importance of compounds like 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine, as fluorinated moieties are known to enhance metabolic stability and bioavailability in pharmaceuticals.

In the context of user search trends, queries related to "fluoropyridine synthesis," "chloromethyl pyridine applications," and "difluoromethyl compounds in drug discovery" reflect growing interest in this compound's potential. Researchers often seek information on its synthetic routes, spectroscopic properties, and safety profiles, which are essential for laboratory-scale and industrial applications. Additionally, the compound's relevance to green chemistry initiatives—such as solvent optimization and atom-efficient reactions—has become a focal point in sustainable research practices.

From a technical perspective, the compound's multifunctional pyridine core allows for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening. This adaptability is particularly valuable in medicinal chemistry, where slight structural variations can significantly alter biological activity. For instance, the amino group at the 4-position and the chloromethyl group at the 5-position provide handles for further derivatization, facilitating the development of small-molecule inhibitors or ligands for biological targets.

The difluoromethyl and fluoro substituents contribute to the compound's lipophilicity and electronic effects, which are critical parameters in drug design. These features are often explored in the context of structure-activity relationship (SAR) studies, a common topic in user-generated queries on scientific platforms. Furthermore, the compound's potential role in agrochemical innovation—such as the design of herbicides or pesticides with improved environmental profiles—has sparked discussions in both academic and industrial circles.

In summary, 4-Amino-5-(chloromethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS No. 1806808-72-9) represents a versatile building block in modern chemical research. Its applications span pharmaceutical development, agrochemical innovation, and material science, aligning with contemporary demands for sustainable and high-performance chemical solutions. As interest in fluorinated heterocycles continues to rise, this compound is poised to remain a subject of significant scientific inquiry and practical utility.